Cas no 41024-58-2 (1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone)

• Product Name: 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone
• CAS No: 41024-58-2
• MF: C₁₄H₁₁FO₃S
• MW: 278.298746347427
• MDL: MFCD00202183
• CID: 2634385
• PubChem ID: 1483401
• Update Time: 2025-08-02

1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-1-(4-fluorophenyl)ethanone
• 1-(4-fluorophenyl)-2-(phenylsulfonyl)ethanone
• XW3XX77N7Y
• BDBM50212525
• CHEMBL238832
• 1-(4-fluorophenyl)-2-(phenylsulfonyl)-1-ethanone
• DTXSID90363277
• UNII-XW3XX77N7Y
• PD178992
• 2-(Benzenesulphonyl)-1-(4-fluorophenyl)ethan-1-one
• 1-(4-Fluorophenyl)-2-(phenylsulphonyl)ethanone
• 41024-58-2
• Ethanone, 1-(4-fluorophenyl)-2-(phenylsulfonyl)-
• 7H-334S
• 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethan-1-one
• AKOS005098035
• 2-(benzenesulfonyl)-1-(4-fluorophenyl)ethan-1-one
• Ethanone, 1-(4-fluorophenyl)-2-(phenylsulphonyl)-
• MFCD00202183
• CS-0357836
• 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone

• MDL： MFCD00202183
• Inchi： 1S/C14H11FO3S/c15-12-8-6-11(7-9-12)14(16)10-19(17,18)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： FCXNRTNBPQUTBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(C1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 278.04129354Da
• Monoisotopic Mass: 278.04129354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone

Professional Introduction to Compound with CAS No. 41024-58-2 and Product Name: 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone

The compound with the CAS number 41024-58-2 and the product name 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of both a 4-fluorophenyl group and a phenylsulfonyl moiety in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The 4-fluorophenyl substituent, in particular, is known for its ability to modulate the metabolic stability and binding affinity of drug candidates. This property has been extensively explored in the development of small-molecule inhibitors targeting various biological pathways. The introduction of fluorine at the para position enhances the lipophilicity of the molecule, which can be crucial for crossing biological membranes, thereby improving oral bioavailability.

The phenylsulfonyl group in 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone further contributes to its chemical versatility. Sulfonyl groups are well-documented for their role as pharmacophores in numerous therapeutic agents. They often serve as anchors for hydrogen bonding interactions with biological targets, thereby enhancing binding affinity and selectivity. In addition, sulfonyl compounds are known for their metabolic stability, which is a critical factor in drug design to ensure prolonged activity within the body.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can interact with multiple targets or exhibit dual mechanisms of action. The combination of a 4-fluorophenyl group and a phenylsulfonyl moiety in 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone positions it as a promising candidate for such applications. For instance, studies have demonstrated that fluorinated sulfonyl compounds can exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and inflammatory bowel disease.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by the fluorine atom can be exploited in the development of organic semiconductors and light-emitting diodes (LEDs). The rigid structure provided by the phenylsulfonyl group also enhances thermal stability, which is essential for high-performance materials used in electronic devices.

The synthesis of 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone involves sophisticated organic reactions that highlight the expertise required in modern chemical synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex molecular framework efficiently. These synthetic strategies not only showcase the ingenuity of organic chemists but also contribute to the growing arsenal of methodologies available for drug development.

From a computational chemistry perspective, modeling studies have been instrumental in understanding the behavior of this compound both in vitro and in silico. Molecular dynamics simulations have revealed insights into how the interplay between the 4-fluorophenyl and phenylsulfonyl groups influences its interactions with biological targets. These insights are crucial for rational drug design, allowing researchers to optimize lead compounds before they enter more costly and time-consuming experimental phases.

The regulatory landscape for new chemical entities like 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone is stringent but well-established. Ensuring compliance with international standards such as those set by the International Council for Harmonisation (ICH) is essential for its safe and effective use in pharmaceutical applications. This includes rigorous testing for toxicity, pharmacokinetics, and potential side effects.

In conclusion, 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone, identified by CAS No. 41024-58-2, represents a significant advancement with diverse applications spanning pharmaceuticals and materials science. Its unique structural features, characterized by both a 4-fluorophenyl group and a phenylsulfonyl moiety, make it a versatile intermediate with immense potential. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical science.